Cas no 51375-48-5 (Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester)

Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester structure
51375-48-5 structure
Product Name:Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester
CAS No:51375-48-5
MF:C4H11N2O4P
MW:182.114901781082
CID:362390
PubChem ID:21447722
Update Time:2025-04-19

Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid, [[(aminocarbonyl)amino]methyl]-, dimethyl ester
    • dimethoxyphosphorylmethylurea
    • SCHEMBL11744422
    • DTXSID60614041
    • 51375-48-5
    • Dimethyl [(carbamoylamino)methyl]phosphonate
    • Inchi: 1S/C4H11N2O4P/c1-9-11(8,10-2)3-6-4(5)7/h3H2,1-2H3,(H3,5,6,7)
    • InChI Key: LGASPPUNWQUUCL-UHFFFAOYSA-N
    • SMILES: P(CNC(N)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 182.04573
  • Monoisotopic Mass: 182.04564383g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 175
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.7
  • Topological Polar Surface Area: 90.6Ų

Experimental Properties

  • PSA: 90.65
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